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Compound of Interest

Compound Name: Sodium metabisulfite

Cat. No.: B7800699 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the synthesis and preparation of sodium
metabisulfite (Na₂S₂O₅) for laboratory applications. It covers the fundamental chemical

principles, detailed experimental protocols, safety precautions, and methods for

characterization.

Introduction
Sodium metabisulfite, also known as sodium pyrosulfite, is an inorganic salt with the chemical

formula Na₂S₂O₅[1][2][3]. It is a versatile reagent widely employed in research and

pharmaceutical development as a potent antioxidant, reducing agent, and preservative[1][3][4].

In pharmaceutical formulations, it is often used as an excipient to prevent the oxidation of

active pharmaceutical ingredients, such as epinephrine, thereby extending the shelf life of

medications[1]. Its ability to release sulfur dioxide (SO₂) in aqueous or acidic solutions is

central to its functionality and also dictates the necessary safety protocols for its handling.

This guide details established laboratory methods for its preparation, focusing on the reaction

of sulfur dioxide with sodium bases.

Physicochemical Properties and Specifications
Sodium metabisulfite is a white crystalline powder with a characteristic odor of sulfur

dioxide[2][4]. Its key properties and typical purity specifications for laboratory-grade material
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are summarized below.

Table 1: Physicochemical Properties of Sodium Metabisulfite

Property Value References

Chemical Formula Na₂S₂O₅ [1][5]

Molar Mass 190.11 g/mol [2][4][6]

Appearance
White crystals or crystalline

powder
[4][7]

Melting Point Decomposes at >150°C [2]

Solubility in Water
54 g/100 mL at 20°C; 81.7

g/100 mL at 100°C
[4]

Solubility in Other Solvents
Soluble in glycerin; slightly

soluble in ethanol
[4]

pH of Solution
3.5 - 5.0 (5-10% aqueous

solution)
[4][8]

Table 2: Typical Analytical Specifications (Pharmaceutical Grade)

Parameter Specification References

Assay (as Na₂S₂O₅) 97.0 - 100.5% [8]

Assay (as SO₂) 65.0 - 67.4% [8]

Chloride (Cl⁻) ≤ 100 mg/kg [8]

Iron (Fe) ≤ 10 mg/kg [8]

Arsenic (As) ≤ 2 mg/kg [8]

Lead (Pb) ≤ 2 mg/kg [8]

Selenium (Se) ≤ 5 mg/kg [8]
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Core Synthesis Methodologies and Reaction
Mechanisms
The laboratory synthesis of sodium metabisulfite is primarily achieved by reacting sulfur

dioxide gas with an aqueous solution of a suitable sodium base, such as sodium hydroxide or

sodium carbonate[1][5]. The underlying principle involves the formation of sodium bisulfite

(NaHSO₃) in solution, which then equilibrates to form sodium metabisulfite upon

concentration and crystallization[2][3][9].

The key equilibrium in aqueous solution is: 2HSO₃⁻(aq) ⇌ S₂O₅²⁻(aq) + H₂O(l)[2][3][6]

The synthesis pathway when using sodium hydroxide proceeds in two main steps:

Neutralization of sulfur dioxide to form sodium sulfite: SO₂(g) + 2NaOH(aq) → Na₂SO₃(aq) +

H₂O(l)[1]

Reaction of sodium sulfite with excess sulfur dioxide to form sodium metabisulfite:

Na₂SO₃(aq) + SO₂(g) → Na₂S₂O₅(s)[1]
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reagent intermediate product Sodium Hydroxide
(NaOH)

Intermediate:
Sodium Sulfite (Na₂SO₃)

+ SO₂ (Step 1)

Sulfur Dioxide
(SO₂)

Final Product:
Sodium Metabisulfite (Na₂S₂O₅)

+ SO₂ (Step 2)

Water
(H₂O)

Excess Sulfur Dioxide
(SO₂)
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Preparation

Reaction Purification

step

input

output

waste

Sodium Base
(NaOH or Na₂CO₃)

Prepare Aqueous
Base Solution

Water

Bubble SO₂ Gas
(Control pH & Temp)SO₂ Gas Cooling &

Crystallization Vacuum Filtration Wash with Ethanol

Mother Liquor

Filtrate

Drying Pure
Na₂S₂O₅
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hazard condition action Sodium Metabisulfite
(Na₂S₂O₅)

Releases Toxic
SO₂ Gas

Strong Acids
(e.g., HCl)

Contact with

Heating
(>150°C)

Decomposition by

Safe Handling Required

Necessitates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Laboratory Synthesis of
Sodium Metabisulfite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800699#synthesis-and-preparation-of-sodium-
metabisulfite-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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